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Compound of Interest

Compound Name: 1-(4-Hydroxyphenyl)piperazine

Cat. No.: B1294502 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety and

logistical information for 1-(4-Hydroxyphenyl)piperazine, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans to ensure

laboratory safety and regulatory compliance.

Hazard Summary
1-(4-Hydroxyphenyl)piperazine is a hazardous chemical that can cause severe skin burns,

eye damage, and respiratory irritation. It is also harmful if swallowed, inhaled, or in contact with

skin.[1][2] Due to these hazards, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The

following table summarizes the recommended PPE for handling 1-(4-
Hydroxyphenyl)piperazine.
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PPE Category Recommended Equipment Standard

Eye and Face Protection
Chemical safety goggles or a

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

EU Directive 89/686/EEC and

the standard EN 374

Body Protection
Lab coat, protective clothing to

prevent skin exposure
N/A

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

OSHA 29 CFR 1910.134 or

European Standard EN 149

Glove Selection and Use:

While specific breakthrough times for 1-(4-Hydroxyphenyl)piperazine are not readily

available, data for the parent compound, piperazine, and general chemical resistance charts for

gloves can provide guidance. Nitrile and neoprene gloves are recommended for handling

related compounds and offer good resistance to a range of chemicals.[3] Always inspect gloves

for any signs of degradation before use and wash hands thoroughly after removal.

Glove Material General Recommendation

Nitrile
Good resistance to bases, oils, and many

solvents.[4]

Neoprene
Good pliability and tear resistance; protects

against a range of chemicals.[3]

Natural Rubber (Latex)
Good for many acids and alcohols, but may

cause allergic reactions.[3][4]

Occupational Exposure Limits
Currently, there are no established specific Permissible Exposure Limits (PELs) or Threshold

Limit Values (TLVs) for 1-(4-Hydroxyphenyl)piperazine from OSHA, NIOSH, or ACGIH.[5][6]
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However, for the parent compound, piperazine, the following exposure limits have been

established and should be considered as a conservative guide.

Organization Exposure Limit

ACGIH TLV
0.03 ppm (TWA); Dermal and Respiratory

Sensitizer[7][8]

EU-OEL 0.1 mg/m³ (TWA); 0.3 mg/m³ (STEL)[7]

Experimental Protocols: Safe Handling and Spill
Response
Standard Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6]

Ventilation: Handle 1-(4-Hydroxyphenyl)piperazine in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust or vapors.[1]

Personal Protective Equipment: Don all appropriate PPE as outlined in the table above.

Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.

Cleaning: After handling, thoroughly wash hands and any exposed skin. Decontaminate all

work surfaces.

Spill Response Protocol:

Evacuation: In case of a spill, evacuate non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material like sand or vermiculite to

contain the substance.[1]
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Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[1][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Reporting: Report the spill to the appropriate safety officer.

Disposal Plan
Proper disposal of 1-(4-Hydroxyphenyl)piperazine and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Collect all waste containing 1-(4-Hydroxyphenyl)piperazine, including contaminated

consumables (e.g., gloves, wipes, pipette tips), in a designated, sealed, and clearly labeled

hazardous waste container.[1][9]

Do not mix with incompatible waste materials.

Disposal Method:

Dispose of 1-(4-Hydroxyphenyl)piperazine as hazardous chemical waste.[1]

Do not dispose of this chemical down the drain or in regular trash.[9]

Arrange for disposal through a licensed chemical waste disposal facility. These facilities

typically use methods such as controlled incineration with flue gas scrubbing.[9]

Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 1-(4-Hydroxyphenyl)piperazine

Start: 
Prepare to Handle Chemical

Conduct Risk Assessment
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(Gloves, Goggles, Lab Coat, Respirator)
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Spill Occurs?

Follow Spill Response Protocol

Yes

Continue with Procedure

No

Decontaminate Work Area and Equipment

Segregate and Collect Waste in 
Labeled Hazardous Waste Container

Arrange for Disposal by 
Licensed Chemical Waste Facility

End: 
Procedure Complete
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Caption: Safe handling and disposal workflow for 1-(4-Hydroxyphenyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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